4-(4-Chlorophenyl)-6-isothiocyanatopyrimidine

• CAS No.: 1192814-52-0
• Molecular Formula: C11H6ClN3S
• Molecular Weight: 247.70 g/mol
• IUPAC Name: 4-(4-chlorophenyl)-6-isothiocyanatopyrimidine
• InChI: InChI=1S/C11H6ClN3S/c12-9-3-1-8(2-4-9)10-5-11(15-7-16)14-6-13-10/h1-6H
• InChI Key: YKDAOJYJASPGDM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=NC=N2)N=C=S)Cl

Description

4-(4-Chlorophenyl)-6-isothiocyanatopyrimidine is a useful research compound. Its molecular formula is C11H6ClN3S and its molecular weight is 247.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a bright orange solution of 1,1′-thiocarbonyldipyridin-2(1H)-one(0.666 g, 2.87 mmol) dichloromethane/N,N-dimethylformamide at room temperature was added 6-(4-chlorophenyl)pyrimidin-4-amine (0.59 g, 2.87 mmol). The orange mixture was heated at 60° C. for 18 hours. The LC/MS showed the desired product peak as a major peak. The deep orange mixture was purified by silica gel chromatography (0-40% ethyl acetate-hexanes) to afford 4-(4-chlorophenyl)-6-isothiocyanatopyrimidine (0.322 g, 1.300 mmol, 45% yield) as an orange oil. LCMS R.T.=2.82; [M]+=248.03.